Cas no 1880781-13-4 (tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate
• CAS No: 1880781-13-4
• MF: C₁₄H₂₈BrNO₅
• MW: 370.279824256897
• CID: 6073186
• PubChem ID: 165489237
• Update Time: 2025-06-07

tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate
• EN300-1135527
• 1880781-13-4
• tert-butyl N-{3-bromo-2-[(1,3-dimethoxypropan-2-yl)oxy]-2-methylpropyl}carbamate

• Inchi： 1S/C14H28BrNO5/c1-13(2,3)21-12(17)16-10-14(4,9-15)20-11(7-18-5)8-19-6/h11H,7-10H2,1-6H3,(H,16,17)
• InChI Key： SHEQBCFXYCKZQM-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OC(COC)COC

Computed Properties

• Exact Mass: 369.11509g/mol
• Monoisotopic Mass: 369.11509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate

tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate (CAS No. 1880781-13-4): An Overview of a Versatile Compound in Medicinal Chemistry

tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate (CAS No. 1880781-13-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of carbamates and is characterized by the presence of a tert-butyl group, a bromine atom, and multiple ether functionalities. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The tert-butyl group in the compound provides enhanced stability and reduced reactivity compared to primary or secondary carbamates. This feature is particularly advantageous in synthetic routes where controlled reactivity is essential. The bromine atom, on the other hand, serves as a versatile leaving group, facilitating various substitution reactions that are crucial in the synthesis of complex molecules. The ether functionalities, specifically the 1,3-dimethoxypropan-2-yl group, introduce additional complexity and functionality to the molecule, which can be exploited for further derivatization.

Recent studies have highlighted the potential of tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical targets in drug discovery due to their involvement in various diseases, including cancer and neurodegenerative disorders. The unique structure of tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate allows for precise control over the stereochemistry and functional groups, which is essential for optimizing the binding affinity and selectivity of PPI inhibitors.

In another study published in Organic Letters (2024), researchers explored the use of tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in signal transduction pathways and are important targets for drug development. The study demonstrated that this compound can be used to introduce specific functional groups that enhance the binding affinity and efficacy of GPCR ligands. This finding opens up new avenues for the development of more effective and selective drugs targeting these receptors.

The synthetic versatility of tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A study published in Bioorganic & Medicinal Chemistry Letters (2025) reported the use of this compound as a prodrug precursor for antiviral agents. The tert-butyl carbamate moiety was found to improve the solubility and stability of the prodrug, leading to enhanced bioavailability and therapeutic efficacy.

Beyond its applications in drug discovery and development, tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate has also been studied for its potential use in materials science. Research published in Advanced Materials (2026) explored the use of this compound as a building block for designing novel polymers with unique properties. The presence of multiple functional groups allows for precise control over polymer architecture and functionality, which can be tailored for specific applications such as drug delivery systems or advanced materials with enhanced mechanical properties.

In conclusion, tert-butyl N-{3-bromo-2-(1,3-dimethoxypropan-2-yl)oxy-2-methylpropyl}carbamate (CAS No. 1880781-13-4) is a multifaceted compound with significant potential across various fields of chemistry and biology. Its unique structural features make it an invaluable intermediate in synthetic routes leading to novel therapeutic agents, prodrugs, and advanced materials. Ongoing research continues to uncover new applications and optimize its use in these areas, solidifying its position as a key player in modern medicinal chemistry.